Cas no 1261968-49-3 (95%)

• Product Name: 95%
• CAS No: 1261968-49-3
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• MDL: MFCD18318742
• CID: 5158406
• Update Time: 2023-08-24

95% Chemical and Physical Properties

Names and Identifiers

• 6-[4-(PYRROLIDINYLSULFONYL)PHENYL]PICOLINIC ACID
• 95%

• MDL： MFCD18318742
• Inchi： 1S/C16H16N2O4S/c19-16(20)15-5-3-4-14(17-15)12-6-8-13(9-7-12)23(21,22)18-10-1-2-11-18/h3-9H,1-2,10-11H2,(H,19,20)
• InChI Key： KBOCTSFKTJLZAA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC=C(C(=O)O)N=2)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 517
• XLogP3: 2
• Topological Polar Surface Area: 96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines